Cas no 2126144-34-9 ((2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride)

• Product Name: (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride
• CAS No: 2126144-34-9
• CID: 4638871
• Update Time: 2025-05-23

(2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride

Additional information on (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride

Compound CAS No 2126144-34-9: (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride

The compound with CAS No 2126144-34-9, known as (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the potential of (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride as a promising candidate in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, particularly in the context of neurodegenerative diseases and cancer. The stereochemistry at the pyrrolidine ring plays a crucial role in determining its pharmacokinetic properties and bioavailability, which are critical factors in drug design.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure the desired (S)-configuration at the chiral center. Advanced techniques such as asymmetric catalysis and enantioselective synthesis have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, (2S)-2-[(4-bromophenoxy)methyl]pyrrolidine hydrochloride has shown potential as a lead compound in the development of kinase inhibitors. Its ability to bind selectively to specific protein targets makes it a valuable tool in rational drug design. Recent computational studies have provided insights into its binding modes and interactions with target proteins, further enhancing our understanding of its mechanism of action.

Moreover, this compound has been utilized in the study of ligand-receptor interactions, contributing to advancements in structural biology. Its unique chemical structure allows for the exploration of novel binding motifs, which could pave the way for the discovery of more effective therapeutic agents.

The importance of CAS No 2126144-34-9 lies not only in its current applications but also in its potential for future innovations. As research continues to uncover new properties and functions of this compound, it is likely to play an increasingly significant role in various scientific disciplines.